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Compound of Interest

Compound Name: Sulfo-Cy7.5 NHS ester

Cat. No.: B13923894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation of stock

solutions of Sulfo-Cy7.5 NHS ester, a water-soluble, near-infrared (NIR) fluorescent dye.

Proper preparation and storage of this reagent are critical for successful conjugation to primary

amines on proteins, peptides, and other biomolecules for applications in in vivo imaging and

other fluorescence-based assays.

Product Information and Specifications
Sulfo-Cy7.5 NHS ester is a hydrophilic dye designed for easy labeling in aqueous conditions.

The N-hydroxysuccinimide (NHS) ester moiety reacts efficiently with primary amines at neutral

to slightly basic pH to form stable amide bonds. Its spectral properties in the NIR range make it

an ideal candidate for deep-tissue imaging due to reduced autofluorescence from biological

samples.

Table 1: Quantitative Data for Sulfo-Cy7.5 NHS Ester
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Property Value References

Molecular Weight ~1180.5 g/mol [1][2]

Excitation Maximum (λex) 778 nm [1][3]

Emission Maximum (λem) 797 nm [1][3]

Molar Extinction Coefficient (ε) 222,000 L·mol⁻¹·cm⁻¹ [1][3]

Recommended Solvents

Water, Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO)

[1][2]

Appearance Dark green solid [2][4]

Experimental Protocols
Required Materials and Equipment

Sulfo-Cy7.5 NHS ester

Anhydrous (dry) Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Nuclease-free water (for aqueous stock solutions)

Microcentrifuge tubes

Pipettes and pipette tips

Vortex mixer

Optional: Sonicator

Protocol for Preparing Sulfo-Cy7.5 NHS Ester Stock
Solution
This protocol outlines the steps to prepare a concentrated stock solution of Sulfo-Cy7.5 NHS
ester. It is crucial to protect the NHS ester from moisture to prevent hydrolysis.
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Workflow for Stock Solution Preparation

Preparation

Storage

Equilibrate vial of
Sulfo-Cy7.5 NHS ester
to room temperature

Add appropriate volume of
anhydrous DMSO or DMF

to the vial

Vortex thoroughly to dissolve.
Use sonication if needed.

Aliquot into single-use tubes

Store at -20°C or -80°C,
protected from light and moisture

Click to download full resolution via product page

Caption: Workflow for preparing and storing Sulfo-Cy7.5 NHS ester stock solutions.

Step-by-Step Procedure:

Equilibrate the Reagent: Before opening, allow the vial of Sulfo-Cy7.5 NHS ester to warm to

room temperature for at least 20 minutes. This prevents condensation of moisture, which can

hydrolyze the NHS ester.

Solvent Addition: Briefly centrifuge the vial to ensure the powder is at the bottom. Add the

desired volume of anhydrous DMSO or DMF to the vial to achieve the target concentration
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(e.g., 10 mM). For a 1 mg vial of Sulfo-Cy7.5 NHS ester (MW ~1180.5), adding

approximately 85 µL of solvent will yield a 10 mM stock solution.

Dissolution: Vortex the solution thoroughly until all the dye is dissolved. The solution should

be a clear, dark green color.[5] If precipitation occurs, gentle warming or sonication can aid in

dissolution.[6]

Aliquoting and Storage: For optimal stability, aliquot the stock solution into single-use

volumes.[7] Store the aliquots in a desiccated environment, protected from light.

Recommended storage temperatures and durations are outlined in Table 2.

Table 2: Storage Conditions for Sulfo-Cy7.5 NHS Ester Stock Solutions

Storage
Temperature

Duration Recommendations References

-20°C Up to 1 month

Sealed, away from

moisture and light.

Avoid repeated

freeze-thaw cycles.

[6][7]

-80°C Up to 6 months

Sealed, away from

moisture and light.

Recommended for

longer-term storage.

[6]

Application: General Protocol for Protein Labeling
This section provides a general workflow for conjugating Sulfo-Cy7.5 NHS ester to a protein,

such as an antibody.

Prepare the Protein: Dissolve the protein in a buffer free of primary amines (e.g., phosphate-

buffered saline, PBS). The protein solution's pH should be adjusted to 8.0-9.0 for optimal

labeling efficiency. A[7] protein concentration of 2-10 mg/mL is recommended. 2[7]. Calculate

Reagent Volumes: The optimal molar ratio of dye to protein for efficient labeling is typically

between 10:1 and 20:1. 3[8]. Conjugation Reaction: Add the calculated volume of the Sulfo-
Cy7.5 NHS ester stock solution to the protein solution while gently vortexing.
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Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from

light.

Purification: Remove the unconjugated dye from the labeled protein using a desalting

column (e.g., Sephadex G-25) or through dialysis.

[8]### 4. Conclusion

The preparation of high-quality Sulfo-Cy7.5 NHS ester stock solutions is a fundamental step

for reproducible and efficient biomolecule conjugation. By following these protocols and

adhering to the recommended storage conditions, researchers can ensure the integrity and

reactivity of the dye, leading to reliable results in their downstream applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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